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Compound of Interest

Compound Name:
3-(tert-butyl)-1-(2-

hydroxyethyl)-1H-pyrazol-5-ol

CAS No.: 1566055-86-4

Cat. No.: B1467035

Get Quote

Introduction & Scaffold Analysis
The 1-(2-hydroxyethyl)-1H-pyrazol-5-ol scaffold presents a unique "dual-nucleophile" profile. Its

reactivity is defined by the interplay between the pyrazole core tautomerism and the pendant

primary alcohol.

Tautomeric Equilibrium
In solution, this scaffold exists in equilibrium between three forms:

OH-form (Enol): Predominant in non-polar solvents; stabilized by hydrogen bonding.

NH-form (Pyrazolone): Favored in polar protic solvents; N2 is protonated.

CH-form (Keto): The C4 position is sp³, typically less stable but reactive towards

electrophiles.
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For derivatization, the OH-form is the primary gateway to O-functionalization, while the CH-

form drives C4-electrophilic substitution.

Strategic Reactivity Map
The following diagram illustrates the four critical vectors for diversification:
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Figure 1: Strategic vectors for the functionalization of the pyrazole scaffold.

Protocol 1: Synthesis of the Bicyclic Core
(Pyrazolo[5,1-c][1,4]oxazine)
Objective: Rigidify the scaffold by cyclizing the side chain onto the C5-oxygen, creating a 6,7-

dihydro-4H-pyrazolo[5,1-c][1,4]oxazine core. This motif is highly valued in kinase inhibitor

design for restricting conformational freedom.

Mechanism: Intramolecular Mitsunobu Reaction.[1][2]

Reagents & Materials[1][3][4][5][6][7][8][9][10][11]
Substrate: 1-(2-hydroxyethyl)-1H-pyrazol-5-ol (1.0 eq)

Phosphine: Triphenylphosphine (PPh₃) (1.2 eq)
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Azodicarboxylate: Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)

(1.2 eq)

Solvent: Anhydrous Tetrahydrofuran (THF) (0.1 M concentration)

Atmosphere: Nitrogen or Argon

Step-by-Step Methodology
Preparation: Dissolve the pyrazole substrate (1.0 eq) and PPh₃ (1.2 eq) in anhydrous THF

under an inert atmosphere. Cool the solution to 0°C using an ice bath.

Addition: Add DEAD (1.2 eq) dropwise over 15–20 minutes. Note: The dropwise addition

controls the exotherm and prevents side reactions.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–12 hours.

Monitor conversion by TLC (typically 5% MeOH in DCM) or LC-MS.

Workup: Concentrate the reaction mixture under reduced pressure.

Purification: The byproduct (triphenylphosphine oxide) can be difficult to remove.

Method A: Triturate the residue with cold diethyl ether; the product often precipitates while

TPPO remains in solution.

Method B: Flash column chromatography using a gradient of Hexanes:Ethyl Acetate

(starting 80:20 to 0:100).

Key Insight: This reaction relies on the C5-OH acting as the acidic pronucleophile (pKa ~7-9)

and the side chain alcohol as the electrophile (activated by PPh₃). If the reaction fails, ensure

the substrate is not in the "CH-form" (keto) by checking NMR; adding a mild base can

sometimes shift the equilibrium to the enol.

Protocol 2: C4-Formylation (Vilsmeier-Haack)
Objective: Introduce a reactive aldehyde handle at the C4 position. This is the primary entry

point for constructing tricyclic systems or adding "warheads" (e.g., Michael acceptors).
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Reagents & Materials[1][3][4][5][6][7][8][9][10][11]
Reagent: Phosphorus Oxychloride (POCl₃) (1.2 eq)

Solvent/Reagent: Dimethylformamide (DMF) (5.0 eq, acts as solvent and reactant)

Quench: Saturated Sodium Acetate (NaOAc) or Ice Water

Step-by-Step Methodology
Vilsmeier Reagent Formation: In a separate flask, cool anhydrous DMF (5 eq) to 0°C. Add

POCl₃ (1.2 eq) dropwise. Stir for 30 minutes at 0°C until a white/yellowish precipitate

(Vilsmeier salt) forms.

Substrate Addition: Dissolve 1-(2-hydroxyethyl)-1H-pyrazol-5-ol in a minimum volume of

DMF. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0°C.

Heating: Warm the mixture to 60–80°C and stir for 2–4 hours. The solution typically turns

deep orange/red.

Hydrolysis (Critical): Cool the reaction to room temperature. Pour the mixture onto crushed

ice. Neutralize slowly with saturated NaOAc solution or 2M NaOH to pH 7–8. Caution:

Exothermic hydrolysis.

Isolation: The C4-formylated product often precipitates upon neutralization. Filter the solid. If

no precipitate forms, extract with Ethyl Acetate (3x).

Data Validation:

¹H NMR: Look for a distinct singlet aldehyde peak at δ 9.5–10.0 ppm.

Side Reaction: If the temperature is too high (>100°C), the side chain alcohol may be

converted to a chloride (–CH₂CH₂Cl).

Protocol 3: Selective O- vs. N-Alkylation
Objective: Control the regioselectivity of alkylation when introducing external R-groups.
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Comparative Data Table: Reaction Conditions
Parameter

Selective O-Alkylation (Ether
formation)

Selective N-Alkylation

(Antipyrine formation)

Target Site C5-Oxygen N2-Nitrogen

Reagents Alkyl Halide (R-X) Alkyl Halide (R-X)

Base
Silver Carbonate (Ag₂CO₃) or

K₂CO₃

Methanol/Reflux

(Neutral/Acidic) or NaH

Solvent
Toluene or Benzene (Non-

polar)
DMF or MeOH (Polar)

Mechanism
Charge control (O is harder

nucleophile)

Orbital control / Dipole

alignment

Typical Yield 60–80% 50–70%

O-Alkylation Protocol (Ag-Mediated)
Suspend the pyrazole (1.0 eq) and Ag₂CO₃ (0.6 eq) in Toluene.

Add the alkyl halide (1.1 eq).

Reflux for 12 hours in the dark (wrap flask in foil).

Filter through Celite to remove silver salts. Concentrate and purify.

N-Alkylation Protocol (Thermal)
Dissolve pyrazole (1.0 eq) in MeOH.

Add alkyl iodide (1.2 eq).

Heat to reflux in a sealed tube for 18 hours.

Solvent evaporation often yields the HI salt of the N-alkylated product.

Visual Summary of Pathways
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Figure 2: Workflow for divergent synthesis starting from the parent scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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